Cas no 298215-79-9 (1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea)

• Product Name: 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea
• CAS No: 298215-79-9
• MF: C₁₃H₈Cl₃FN₂S
• MW: 349.638422012329
• CID: 6787422
• PubChem ID: 677276
• Update Time: 2025-05-22

1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• AKOS003705104
• JS-0843
• N-(3-chloro-4-fluorophenyl)-N'-(3,5-dichlorophenyl)thiourea
• 1-(3-chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea
• 298215-79-9
• 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea

• Inchi： 1S/C13H8Cl3FN2S/c14-7-3-8(15)5-10(4-7)19-13(20)18-9-1-2-12(17)11(16)6-9/h1-6H,(H2,18,19,20)
• InChI Key： WITWHVDKPRWCEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(NC1C=CC(=C(C=1)Cl)F)=S)Cl

Computed Properties

• Exact Mass: 347.945781g/mol
• Monoisotopic Mass: 347.945781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea

1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea: A Comprehensive Overview

1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea, identified by the CAS number 298215-79-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiourea functional group with two aromatic rings substituted with chlorine and fluorine atoms. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for research in various applications.

The synthesis of 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of microwave-assisted synthesis and green chemistry principles to optimize the reaction conditions, reducing the environmental footprint while maintaining product quality.

From a structural perspective, the compound features a thiourea moiety bridging two aromatic rings. The first ring is a 3-chloro-4-fluorophenyl group, while the second is a 3,5-dichlorophenyl group. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic properties. The chlorine atoms in particular play a crucial role in modulating the reactivity of the compound, making it suitable for applications in catalysis and material synthesis.

Recent studies have highlighted the potential of 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The thiourea group serves as a versatile ligand, capable of coordinating with various metal ions to form intricate architectures. For instance, researchers have demonstrated the formation of MOFs using this compound as a building block, showcasing its ability to create porous materials with high surface areas and tunable properties.

In addition to its role in materials science, this compound has also been investigated for its biological activity. Preliminary assays suggest that it may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. Furthermore, its halogenated aromatic rings could potentially interact with cellular targets, making it a candidate for drug discovery efforts. However, extensive toxicological studies are required to fully assess its safety and efficacy in biological systems.

The physical properties of 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea are also noteworthy. It has a melting point of approximately 200°C under standard conditions, indicating good thermal stability. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Recent research has focused on photodegradation studies under simulated sunlight conditions. Results indicate that the compound undergoes slow decomposition under UV irradiation, primarily through cleavage of the thiourea bond. This information is critical for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 1-(3-Chloro-4-fluorophenyl)-3-(3,5-dichlorophenyl)thiourea (CAS No: 298215-79-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research into advanced materials and biological systems. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.